Cas no 338409-81-7 (4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE)

• Product Name: 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE
• CAS No: 338409-81-7
• MF: C₁₀H₇Cl₂NO₂S
• MW: 276.139079332352
• MDL: MFCD00173228
• CID: 5195157
• Update Time: 2026-03-05

4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)thiomorpholine-3,5-dione
• 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE

• MDL： MFCD00173228
• Inchi： 1S/C10H7Cl2NO2S/c11-7-2-1-6(3-8(7)12)13-9(14)4-16-5-10(13)15/h1-3H,4-5H2
• InChI Key： RLSVEQHILFUHPY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CSCC1=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE

Introduction to 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE (CAS No. 338409-81-7)

4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE (CAS No. 338409-81-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholine diones and has been the subject of numerous studies due to its potential therapeutic applications. The unique structural features of this compound, particularly the presence of the 3,4-dichlorophenyl group and the thiomorpholine ring, contribute to its biological activity and pharmacological properties.

The chemical structure of 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE is characterized by a central thiomorpholine ring with a dione functionality and a substituted phenyl group. The thiomorpholine ring is a six-membered heterocyclic compound containing sulfur and nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The dichlorophenyl substitution adds further complexity and enhances the compound's interaction with biological targets.

Recent research has focused on the potential of 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE as an inhibitor of various enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry in 2022 investigated its inhibitory effects on protein kinases, which are key regulators of cellular signaling pathways. The results indicated that this compound exhibits potent inhibitory activity against several kinases, including PKC (protein kinase C) and MAPK (mitogen-activated protein kinase). This suggests its potential use in the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE has also shown promise in modulating G protein-coupled receptors (GPCRs). A study published in the European Journal of Pharmacology in 2021 explored its effects on GPCRs involved in pain signaling pathways. The findings revealed that this compound can effectively modulate the activity of these receptors, potentially offering new avenues for pain management therapies.

The pharmacokinetic profile of 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE has been another area of active research. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further drug development. Moreover, its ability to cross the blood-brain barrier has been noted in preclinical studies, suggesting its potential utility in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE in various therapeutic settings. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. However, more extensive clinical data are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 4-(3,4-DICHLOROPHENYL)-3,5-THIOMORPHOLINEDIONE (CAS No. 338409-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.